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Compound of Interest

Compound Name: C.I. Direct yellow 27

Cat. No.: B12372912 Get Quote

An In-depth Technical Guide to C.I. Direct Yellow 27

This technical guide provides a comprehensive overview of C.I. Direct Yellow 27, a synthetic

dye with significant applications in various industries. The information is tailored for

researchers, scientists, and professionals in drug development who may encounter this

compound. This document details its chemical identity, including a wide range of synonyms and

alternative names, summarizes its key physicochemical properties, outlines its manufacturing

and application protocols, and provides visual representations of its synthesis and application

workflows.

Nomenclature and Identification
C.I. Direct Yellow 27 is known by numerous synonyms and trade names across different

suppliers and regions. A comprehensive list is provided below to aid in its identification in

literature and commercial products.

Table 1: Synonyms and Alternative Names for C.I. Direct Yellow 27
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Type Name

C.I. Name C.I. Direct Yellow 27

C.I. Number 13950[1][2][3]

CAS Number 10190-68-8[1][2][3][4][5][6][7]

EINECS Number 233-461-3[3][5][7]

IUPAC Name

disodium;2-[4-[[1-(2-methoxyanilino)-1,3-

dioxobutan-2-yl]diazenyl]-3-sulfonatophenyl]-6-

methyl-1,3-benzothiazole-7-sulfonate[8]

Chemical Name

sodium (e)-2-(4-((1-((2-

methoxyphenyl)amino)-1,3-dioxobutan-2-

yl)diazenyl)-3-sulfonatophenyl)-6-

methylbenzo[d]thiazole-7-sulfonate[6]

Common Synonyms

Direct Fast Brilliant Yellow 5G[1][2][9], Direct

Fast Brilliant Yellow 5GL[1][2][9], Direct Fast

Yellow 5GL[1][2][4][9], Direct Brilliant Yellow

5GL[1][2][9], Direct Brilliant Yellow L-4G[1][2][4]

[9], Fast Yellow 5GL[7][9]

Trade Names

ACDI Yellow 7GL 200%[2], Condirect Yellow

BL[2][9], Helion Yellow 5G[8], Solar Flavine

5G[8], Fenaluz Yellow 4G[8], Hispaluz Yellow

5G[8], Solantine Yellow 8GL[8], Fastusol Yellow

L5GA[8], Solophenyl Yellow 7GL[8], Sirius

Supra Yellow 5G[8], Solex Canary Yellow 5G[8],

Solius Light Yellow 5G[8], Pyrazol Fast Flavine

5G[8], Solamine Fast Yellow 5G[8], Diazol Light

Yellow 7JL[8], Benzo Viscose Yellow 5GL[8],

Tertrodirect Fast Yellow 8G[8], Chlorantine Fast

Yellow 7GL[8], Diphenyl Fast Brilliant Yellow

8GL[8], Tetramine Fast Yellow[8]

Other Names Direct light fast yellow 5G[4], direct bright yellow

5G[4], direct fast yellow 5G[4], direct bright

yellow L-4G[4], tin yellow 5G[4], Direct F. Light
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Yellow 5G[9], Direct Fast Light Yellow 5G[9],

Direct Flavine Yellow 5G[9], Direct Light Yellow

6J[9], Direct Yellow 7GL[9], Dycosdirect Fast

Brilliant Yellow 5GL[9], Dyrect Fast Yellow

5GD[9], Fast Light Yellow 5GL[9]

Physicochemical Properties
The key quantitative properties of C.I. Direct Yellow 27 are summarized in the table below.

This data is essential for understanding its behavior in various experimental and industrial

settings.

Table 2: Quantitative Data for C.I. Direct Yellow 27

Property Value Reference(s)

Molecular Formula C₂₅H₂₀N₄Na₂O₉S₃ [1][2][3][5][6]

Molecular Weight 662.63 g/mol [1][2][4]

Appearance
Dark canary/yellow uniform

powder[5][7]
[5][7]

Solubility (at 90 °C) 50 g/L [4]

Insolubles 0.15% [4]

Maximum Absorption (λmax) 393 nm [3]

Molar Extinction Coefficient (ε)
53,000-57,000 at 224-230 nm

(in water at 0.02 g/L)
[3]

Experimental Protocols
Manufacturing Process
The synthesis of C.I. Direct Yellow 27 is a two-step process involving diazotization followed by

a coupling reaction.[2][5]
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Diazotization: 2-(4-Amino-3-sulfophenyl)-6-methylbenzo[d]thiazole-7-sulfonic acid is treated

with a source of nitrous acid (e.g., sodium nitrite in an acidic medium) to form a diazonium

salt.

Coupling: The resulting diazonium salt is then coupled with N-(2-methoxyphenyl)-3-

oxobutanamide. This reaction forms the final azo dye molecule.
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Manufacturing Workflow for C.I. Direct Yellow 27

2-(4-Amino-3-sulfophenyl)-6-
methylbenzo[d]thiazole-7-sulfonic acid

Diazotization
(e.g., NaNO2, HCl)

N-(2-methoxyphenyl)-
3-oxobutanamide

Coupling Reaction

C.I. Direct Yellow 27

 

General Dyeing Workflow

Preparation

Dyeing Process

Post-Treatment

Prepare Dye Bath
(Dye, Water, Electrolyte)

Immerse Material

Step 1

Heat to 90-100°C
(45-60 min)

Step 2

Natural Cooling
(to 25-40°C)

Step 3

Rinse with Cold Water

Step 4

Optional: Cationic
Fixing Agent

Step 5

Dry

Step 6
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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